molecular formula C8H10S2 B1265386 Benzyl methyl disulfide CAS No. 699-10-5

Benzyl methyl disulfide

Cat. No. B1265386
CAS RN: 699-10-5
M. Wt: 170.3 g/mol
InChI Key: NWYGPVZOBBHKLI-UHFFFAOYSA-N
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Description

Benzyl methyl disulfide is a member of benzenes . It has a sulfureous cabbage-like, vegetative aroma with a green metallic nuance . The molecular formula is C8H10S2 and the molecular weight is 170.295 .


Synthesis Analysis

Aromatic disulfides, such as benzyl methyl disulfide, are frequently used in pharmaceuticals, natural products, and biologically active molecules . They can be synthesized by various methods, including the oxidative coupling of thiols . The reaction conditions of different synthesis methods can be studied from aspects of time, solvent, base, and dispersant .


Molecular Structure Analysis

The molecular structure of benzyl methyl disulfide can be represented by the InChI string: InChI=1S/C8H10S2/c1-9-10-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3 .


Physical And Chemical Properties Analysis

Benzyl methyl disulfide has a density of 1.1±0.1 g/cm3, a boiling point of 275.6±0.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C . It also has an enthalpy of vaporization of 49.3±3.0 kJ/mol, a flash point of 140.9±23.0 °C, and an index of refraction of 1.606 .

Scientific Research Applications

Pharmaceuticals and Biologically Active Molecules

Benzyl methyl disulfide, as a type of disulfide, is frequently found in pharmaceuticals and biologically active molecules . Disulfides play a crucial role in the folding and stabilization of proteins .

Vulcanization

Disulfides are applied as vulcanizers . Vulcanization is a chemical process that converts natural rubber or related polymers into more durable materials by adding sulfur or other equivalent curatives or accelerators.

Rechargeable Lithium Batteries

Disulfides, including Benzyl methyl disulfide, are used in the design of rechargeable lithium batteries . They contribute to the stability and efficiency of these batteries.

Synthetic Intermediates in Organic Synthesis

Benzyl methyl disulfide is valuable as a synthetic intermediate in organic synthesis . It can be used in the production of various organic compounds.

Source of Thiols

Due to the easy interconversion between thiols and disulfides and the higher stability of the latter, disulfides like Benzyl methyl disulfide are often employed as sources of thiols .

Flavoring Agents

Benzyl methyl disulfide has a sulfurous type odor and flavor . Therefore, it can be used as a flavoring agent in the food industry.

Safety and Hazards

When handling benzyl methyl disulfide, it’s important to avoid dust formation, breathing mist, gas, or vapors, and contacting with skin and eye . Use of personal protective equipment, including chemical impermeable gloves, is recommended . Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .

properties

IUPAC Name

(methyldisulfanyl)methylbenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10S2/c1-9-10-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NWYGPVZOBBHKLI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSSCC1=CC=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID1061021
Record name Disulfide, methyl phenylmethyl
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1061021
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

170.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Boiling Point

195.00 to 197.00 °C. @ 760.00 mm Hg
Record name Benzyl methyl disulfide
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0040590
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Solubility

insoluble in water
Record name Methyl benzyl disulfide
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/475/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Density

0.840 (d20/4)
Record name Methyl benzyl disulfide
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/475/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Product Name

Benzyl methyl disulfide

CAS RN

699-10-5
Record name Benzyl methyl disulfide
Source CAS Common Chemistry
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Record name Benzyl methyl disulfide
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Record name Disulfide, methyl phenylmethyl
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Record name Disulfide, methyl phenylmethyl
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1061021
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Record name Benzyl methyl disulphide
Source European Chemicals Agency (ECHA)
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Record name BENZYL METHYL DISULFIDE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q451CNJ59W
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
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Record name Benzyl methyl disulfide
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0040590
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Melting Point

61.00 to 62.00 °C. @ 760.00 mm Hg
Record name Benzyl methyl disulfide
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0040590
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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